Technical Guide: Electronic Properties and Synthetic Utility of Di-2-propenylsilane (Diallylsilane)
Technical Guide: Electronic Properties and Synthetic Utility of Di-2-propenylsilane (Diallylsilane)
Executive Summary
Di-2-propenylsilane (Diallylsilane, CAS 1111-74-6) is a high-value organosilicon linchpin characterized by its electronic duality . Unlike standard alkylsilanes, it possesses two distinct reactive vectors: a hydridic silicon center (
This guide analyzes the electronic architecture of diallylsilane and provides a validated framework for its use in constructing silicon-bridged scaffolds, dendrimers, and bioisosteres.
Part 1: Molecular Architecture & Electronic Landscape
To deploy diallylsilane effectively, one must master its orbital interactions. The molecule is not merely a structural connector; it is an electronic modulator.
The Silicon-Hydrogen Bond: Hydridic Character
The silicon atom (
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Bond Dissociation Energy (BDE): The Si-H bond in diallylsilane is approximately 91-92 kcal/mol , significantly weaker than a typical C-H bond (~98-104 kcal/mol).
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Synthetic Implication: This lower BDE allows for facile radical hydrogen abstraction (using AIBN/peroxides) and rapid oxidative addition to low-valent metals (Pt, Pd, Rh) under mild conditions.
The Allyl Group: Beta-Silicon Effect & Hyperconjugation
The allyl groups are not electronically isolated. They interact intimately with the silicon center through hyperconjugation .
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Interaction: The high-energy
orbital aligns with the system of the alkene. This raises the HOMO energy of the alkene, making it more nucleophilic than a standard terminal olefin (e.g., 1-pentene). -
-Silicon Effect: In electrophilic addition reactions, the silicon atom stabilizes the development of positive charge at the
-position (the carbon beta to silicon) via vertical stabilization. This directs electrophiles to the terminal carbon, ensuring high regioselectivity.
Visualization: Electronic Interaction Map
The following diagram illustrates the orthogonal reactive sites and the hyperconjugative donation that defines the molecule's reactivity.
Figure 1: Electronic architecture of diallylsilane, highlighting the interplay between the hydridic core and nucleophilic periphery.
Part 2: Synthetic Utility & Reactivity Profiles[1]
Diallylsilane serves as a divergent reagent. The table below contrasts its primary reactivity modes, allowing researchers to select the correct pathway based on target architecture.
Table 1: Comparative Reactivity Modes
| Reactivity Mode | Target Bond | Catalyst/Conditions | Mechanism | Key Utility |
| Hydrosilylation | Si-C formation | Pt(0) (Karstedt), Rh(I) | Chalk-Harrod Cycle | Attaching functional R-groups; Dendrimer core synthesis. |
| ADMET Polymerization | C=C formation | Ru (Grubbs I/II), Schrock | Olefin Metathesis | Linear polymers or cyclic silanes (depending on dilution). |
| Iodine Rearrangement | C-Si Migration | Iodonium activation | Creating silicon-stereogenic centers; Isomerization. | |
| Dehydrogenative Coupling | Si-Si / Si-O | Transition Metals / Base | Synthesis of siloxanes or polysilanes without halide salts. |
The Cyclization vs. Polymerization Competition
A critical nuance in working with diallylsilane is the Thorpe-Ingold Effect .
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Linear Polymerization (ADMET): At high concentrations (>1 M), intermolecular metathesis dominates, leading to poly(silylenemethylenes).
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Cyclization: At lower concentrations, the gem-disubstituent effect of the silicon promotes intramolecular ring-closing metathesis (RCM) to form stable silacyclopentenes . This is a common pitfall if linear polymers are the goal, but a powerful method if synthesizing silacycles.
Part 3: Experimental Protocol – Sequential Functionalization
This protocol details the Platinum-Catalyzed Hydrosilylation of diallylsilane. This is the most robust method for converting diallylsilane into a functionalized "linker" for drug conjugates or materials.
Objective: Mono-functionalization of diallylsilane with a terminal olefin (R-CH=CH2), leaving one allyl group and one Si-H bond available for subsequent orthogonal reactions.
Reagents & Equipment
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Substrate: Diallylsilane (distilled, stored under Ar).
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Coupling Partner: 1-Octene (Model olefin).
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Catalyst: Karstedt’s Catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex) in xylene (2% Pt).
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Solvent: Toluene (Anhydrous).
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Atmosphere: Nitrogen or Argon (Schlenk line).
Step-by-Step Methodology
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System Prep: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Cycle vacuum/Ar three times.
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Charge: Add Diallylsilane (1.0 equiv) and Toluene (0.5 M concentration relative to silane) via syringe.
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Expert Note: Use a slight excess of diallylsilane (1.1 equiv) if mono-addition is critical to prevent double-addition.
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Catalyst Activation: Add Karstedt’s catalyst (10-20 ppm Pt loading). Stir for 5 mins at RT. The solution may turn slightly yellow.
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Controlled Addition: Add 1-Octene (0.9 equiv) dropwise over 30 minutes.
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Causality: The reaction is exothermic . Dropwise addition prevents thermal runaway which can cause catalyst decomposition (colloidal Pt formation, "Pt black") and loss of regioselectivity.
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Reaction Monitoring: Heat to 60°C. Monitor via
H NMR .-
Endpoint: Disappearance of the multiplet at
5.8 (olefinic proton of octene) and appearance of Si-CH signals at 0.5-0.8. -
Critical Check: Ensure the Si-H peak (
~3.9, quintet) remains integrated to 1H (indicating mono-addition).
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Workup: Remove volatiles under reduced pressure.
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Purification: Distillation is preferred over silica chromatography, as Si-H bonds can be sensitive to acidic silica.
Protocol Visualization
Figure 2: Workflow for the controlled mono-hydrosilylation of diallylsilane.
Part 4: Applications in Drug Design & Materials
Silicon Bioisosteres (The "Silicon Switch")
In medicinal chemistry, replacing a quaternary carbon with silicon (sila-substitution) alters the drug's lipophilicity and metabolic stability without significantly changing its shape (C-Si bond is longer, approx 1.87 Å vs 1.54 Å for C-C).
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Utility: Diallylsilane provides a route to gem-dialkyl-silanols (silanediols) which are transition-state analogues for protease inhibitors. The allyl groups can be converted to hydroxyls (via hydroboration-oxidation) or used to anchor the pharmacophore.
Dendrimers and Cross-linking
Diallylsilane is a "AB2" type monomer (if one considers the Si-H as 'A' and Allyls as 'B' after transformation).
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Mechanism: Iterative hydrosilylation/Grignard cycles allow for the rapid growth of carbosilane dendrimers. These are used as inert drug delivery vectors because the Si-C scaffold is chemically robust and biologically inert.
References
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Electronic Effects in Organosilicon Chemistry: Fleming, I. (2009). Molecular Orbitals and Organic Chemical Reactions. Wiley. (Authoritative text on the Beta-Silicon effect and orbital interactions).
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Hydrosilylation Mechanism: Chalk, A. J., & Harrod, J. F. (1965). Homogeneous Catalysis. II. The Mechanism of the Hydrosilation of Olefins Catalyzed by Group VIII Metal Complexes. Journal of the American Chemical Society, 87(1), 16–21. [Link]
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ADMET Polymerization of Silanes: Smith, D. W., & Wagener, K. B. (1993). Acyclic diene metathesis (ADMET) polymerization.[1][2] Macromolecules, 26(7), 1633–1642. [Link]
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Iodine Rearrangement of Allylsilanes: Sakamoto, T., et al. (2024).[3] Iodine-promoted rearrangement of diallylsilanes.[3] ResearchGate / Journal of Organic Chemistry (Cited Context). [Link]
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Si-H Bond Energies: Walsh, R. (1981). Bond dissociation energies in organosilicon compounds. Accounts of Chemical Research, 14(8), 246–252. [Link]
